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Compound of Interest

Compound Name: 4-Hydroxyhygric acid

Cat. No.: B15553229

CAS Number: 4252-82-8

Abstract

This technical guide provides a comprehensive overview of 4-Hydroxyhygric acid, a non-
proteinogenic imino acid with known biological activities. Despite its potential in drug discovery
and development, particularly as an anti-HIV and insecticidal agent, detailed research on its
biosynthesis, mechanism of action, and specific experimental protocols remains limited. This
document collates the available scientific information, presents it in a structured format for
researchers, scientists, and drug development professionals, and offers hypothetical pathways
and general experimental methodologies to guide future research. All quantitative data is
summarized in tables, and logical relationships are visualized using Graphviz diagrams.

Introduction

4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methylpyrrolidine-2-
carboxylic acid, is a proline derivative found in nature. As a non-proteinogenic amino acid, it is
not incorporated into proteins during translation but plays a role in the secondary metabolism of
the producing organisms. Its discovery has prompted interest in its potential pharmacological
and agrochemical applications. This guide aims to provide a detailed technical resource on 4-
Hydroxyhygric acid, summarizing its chemical properties, known biological activities, and
outlining potential avenues for future research.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Hydroxyhygric acid is presented
in Table 1. This data is essential for its handling, characterization, and use in experimental

settings.

Property Value Source

CAS Number 4252-82-8 [1]

Molecular Formula CeH11NOs3 [1]

Molecular Weight 145.16 g/mol [1]
(2S,4R)-4-hydroxy-1-

IUPAC Name methylpyrrolidine-2-carboxylic [1]
acid

Melting Point 238-240 °C [1]

Boiling Point 316.2 £ 42.0 °C at 760 mmHg [1]

Physical Form Solid [1]

Purity Typically 297% [1]

Storage Temperature 4°C [1]

Biological Significance and Activity

4-Hydroxyhygric acid has been identified as a bioactive compound with potential applications
in both medicine and agriculture. Its known biological activities are summarized below.

Natural Sources

4-Hydroxyhygric acid is a natural product isolated from the leaves of tropical leguminous
trees of the genus Copaifera. Specifically, it has been extracted from five species within this
genus.

Insecticidal and Antifeedant Activity
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This imino acid has been shown to be an inhibitor of the development of seed-eating beetle
larvae.[1] Furthermore, it acts as a significant feeding deterrent for leaf-eating lepidopteran
species, such as Spodoptera littoralis.[1] The precise mechanism of this insecticidal and
antifeedant activity has not been elucidated in the available literature.

Anti-HIV Activity

4-Hydroxyhygric acid has been reported to possess anti-HIV-1 activity.[1] However, the
specific viral or cellular target and the mechanism by which it inhibits HIV-1 replication are not
yet described in published research.

Signaling and Biosynthetic Pathways (Hypothetical)

Detailed signaling and biosynthetic pathways for 4-Hydroxyhygric acid are not currently
available in the scientific literature. Based on the known biosynthesis of proline and the
structure of 4-Hydroxyhygric acid, a hypothetical biosynthetic pathway is proposed. Similarly,
a speculative signaling pathway for its anti-HIV activity is presented to stimulate further
investigation.

Hypothetical Biosynthesis Pathway

It is plausible that 4-Hydroxyhygric acid is synthesized from the common amino acid L-
proline, which itself is derived from L-glutamate. The pathway likely involves hydroxylation and
N-methylation steps.
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4-Hydroxyhygric Acid
((2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid)

L-Glutamate licsb| A-Pyrroline-5-carboxylate |ﬂ>| L-Proline |_ProlMMylas_e> (2S,4R)-4-Hydroxy-L-proline 2.9, SAM-dependent

Dried & Powdered
Copaifera Leaves

Maceration or Soxhlet Extraction
(e.g., with 80% Methanol)

:

Filtration to remove solid debris

Investigative Workflow ) l

4-Hydroxyhygric Acid

Rotary Evaporation
to yield crude extract

:

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

In vitro HIV-1 Infection Assay

If inhibition observed

Aqueous Fraction

Viral Enzyme Assays
(Reverse Transcriptase, Integrase, Protease)

Column Chromatography
(e.g., Silica Gel or lon Exchange)

Identify target enzyme l

Direct Binding Studies

(e.g., SPR, ITC) Preparative HPLC

(Reversed-Phase or HILIC)

Mechanism of Inhibition . .
Spectroscopic Analysis

) (NMR, MS)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15553229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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